Cas no 288569-91-5 (4-(1,3-benzoxazol-2-yl)butanoic acid)

• Product Name: 4-(1,3-benzoxazol-2-yl)butanoic acid
• CAS No: 288569-91-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 3111498
• PubChem ID: 28930917
• Update Time: 2025-05-19

4-(1,3-benzoxazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzoxazol-2-yl)butanoic acid
• EN300-39457
• 288569-91-5
• CS-0248237
• 4-(1,3-benzoxazol-2-yl)butanoicacid
• AB01000451-01
• AKOS005209262

• Inchi： 1S/C11H11NO3/c13-11(14)7-3-6-10-12-8-4-1-2-5-9(8)15-10/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： UALGCDDZSUXDFW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCCC(=O)O

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(1,3-benzoxazol-2-yl)butanoic acid

4-(1,3-Benzoxazol-2-yl)Butanoic Acid: An Overview of a Versatile Compound (CAS No. 288569-91-5)

4-(1,3-Benzoxazol-2-yl)butanoic acid (CAS No. 288569-91-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(1,3-Benzoxazol-2-yl)butanoic acid is a derivative of benzoxazole, a heterocyclic aromatic compound with a benzene ring fused to an oxazole ring. The presence of the butanoic acid moiety imparts additional functional groups that can influence the compound's reactivity and biological activity. The molecular formula of 4-(1,3-benzoxazol-2-yl)butanoic acid is C₁₁H₁₁NO₃, and its molecular weight is approximately 201.20 g/mol. The compound exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical and biological assays.

Synthesis Methods

The synthesis of 4-(1,3-benzoxazol-2-yl)butanoic acid has been reported using several methodologies. One common approach involves the reaction of 2-aminothiophenol with an appropriate carboxylic acid or ester, followed by cyclization to form the benzoxazole ring. Another method involves the condensation of 2-hydroxybenzaldehyde with an amino acid derivative, followed by oxidative cyclization. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Biological Activities

4-(1,3-Benzoxazol-2-yl)butanoic acid has shown promising biological activities in various studies. One notable application is its potential as an anti-inflammatory agent. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(1,3-benzoxazol-2-yl)butanoic acid has also been investigated for its antioxidant properties. Studies have shown that the compound can scavenge free radicals and protect cells from oxidative stress. This activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

Clinical Relevance and Research Advancements

The potential therapeutic applications of 4-(1,3-benzoxazol-2-yl)butanoic acid have led to increased interest in its clinical evaluation. Recent studies have explored its efficacy in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results have been encouraging, with the compound demonstrating significant anti-inflammatory effects without major side effects.

In the field of neurodegenerative diseases, ongoing research is focused on understanding the mechanisms by which 4-(1,3-benzoxazol-2-yl)butanoic acid exerts its neuroprotective effects. Studies have suggested that the compound may modulate signaling pathways involved in neuronal survival and function, making it a promising candidate for further investigation.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(1,3-benzoxazol-2-yl)butanoic acid highlights its potential as a valuable therapeutic agent in various medical conditions. Future studies should focus on optimizing its pharmacological properties, such as bioavailability and metabolic stability, to enhance its therapeutic efficacy. Additionally, further clinical trials are needed to validate its safety and effectiveness in human subjects.

In conclusion, 4-(1,3-benzoxazol-2-yl)butanoic acid (CAS No. 288569-91-5) is a versatile compound with promising biological activities that warrant continued investigation. Its unique chemical structure and diverse biological effects make it an intriguing target for drug development in multiple therapeutic areas.